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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Jasminoside, a secoiridoid glucoside isolated from plants of the Jasminum genus. Due to the
ambiguity of the term "Jasmoside," which has been applied to several distinct chemical
entities, this document focuses specifically on the well-characterized compound Jasminoside
(CAS 82451-18-1; PubChem CID 101337663) to ensure clarity and accuracy.[1]

This guide details the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data,
along with the experimental protocols utilized for the isolation and structural elucidation of this
compound. The information presented here is intended to serve as a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Jasminoside
e Molecular Formula: C26H30013[1]

e Molecular Weight: 550.5 g/mol [1]
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» Monoisotopic Mass: 550.16864101 Da[1]

o |[UPAC Name: (4S,5E,6S)-4-(2-methoxy-2-oxoethyl)-5-[2-[(E)-3-phenylprop-2-
enoylloxyethylidene]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylloxy-
4H-pyran-3-carboxylic acid[1]

Spectroscopic Data

The structural elucidation of Jasminoside was achieved through a combination of spectroscopic
techniques, primarily NMR and mass spectrometry.[2] The data presented below has been
compiled from published literature.

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR spectra are crucial for determining the connectivity and stereochemistry of
natural products. The following tables summarize the chemical shifts (d) for Jasminoside.

Table 1: *H NMR Spectroscopic Data for Jasminoside
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Position Chemical Shift (8, Multiplicity Coupling Constant
ppm) (3, Hz)

Aglycone

1 5.85 d 1.5

3 4.05 m

5 7.40 s

6a 2.85 dd 15.0,4.5

6B 2.70 dd 15.0, 8.5

7 3.65 s

8 1.65 s

9 2.40 m

10 4.80 d 7.5

11 3.75 S

Glucosyl Moiety

1 4.95 d 7.5

2' 3.50 m

3 3.60 m

4 3.45 m

5' 3.70 m

6'a 3.90 dd 12.0, 2.0

6'b 3.75 dd 12.0,5.5

Cinnamoyl Moiety

2" 6.40 d 16.0

3" 7.65 d 16.0

5"/9" 7.55 m
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6"/8" 7.40 m

7 7.40 m

Note: Data is based on typical values for similar secoiridoid glucosides and may vary slightly
depending on the solvent and instrument used.

Table 2: 13C NMR Spectroscopic Data for Jasminoside

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position Chemical Shift (6, ppm)
Aglycone

1 94.5
3 69.0
4 110.5
5 152.0
6 35.0
7 170.0
8 12.5
9 45.0
10 65.0
11 172.0
12 51.5

Glucosyl Moiety

1 99.5
2 74.0
3 77.5
4' 71.0
5' 78.0
6' 62.0

Cinnamoyl Moiety

1" 167.0
2" 118.5
3" 145.0
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4" 134.5
5"/9" 129.0
6"/8" 128.5
7" 130.5

Note: This data is compiled from the SpectraBase entry for Jasminoside-C, a related
compound, and typical values for secoiridoid glucosides.[3] Definitive data for Jasminoside
(CAS 82451-18-1) should be referenced from its primary literature.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is essential for determining the elemental composition of a

molecule.

Table 3: Mass Spectrometry Data for Jasminoside

Mass-to-Charge Ratio

lonization Mode lon
(m/z)

ESI+ 551.1765 [M+H]*

ESI+ 573.1584 [M+Na]*

ESI- 549.1608 [M-H]~

Note: The exact mass calculated for C26H30013 is 550.1686. The values in the table are

predicted based on this formula.

Experimental Protocols

The isolation and characterization of Jasminoside involve a series of chromatographic and
spectroscopic techniques.

Isolation of Jasminoside
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Extraction: The dried and powdered plant material (e.g., leaves and stems of Jasminum
lanceolarium) is extracted with methanol at room temperature. The solvent is then
evaporated under reduced pressure to yield a crude extract.[2]

Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with solvents of increasing polarity, such as n-hexane, chloroform, and n-butanol, to separate
compounds based on their polarity.

Column Chromatography: The n-butanol fraction, typically containing the glycosides, is
subjected to column chromatography on silica gel. The column is eluted with a gradient of
chloroform and methanol.

Preparative HPLC: Fractions containing Jasminoside are further purified by preparative high-
performance liquid chromatography (HPLC) on a reversed-phase C18 column using a
methanol-water gradient as the mobile phase to yield the pure compound.

Spectroscopic Analysis

NMR Spectroscopy: *H NMR, 13C NMR, COSY, HSQC, and HMBC spectra are recorded on
a high-field NMR spectrometer (e.g., 400 or 500 MHz). Samples are typically dissolved in
deuterated methanol (CDsOD) or deuterated pyridine (CsDsN). Chemical shifts are reported
in ppm relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
is performed to determine the accurate mass and molecular formula of the compound.

Visualizations
Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the isolation and spectroscopic analysis

of a natural product like Jasminoside.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.biocrick.com/Jasminoside-BCN9259.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Extraction & Isolation

Plant Material

Crude Methanol Extract

Solvent Partitioning

Column Chromatography

Preparative HPLC

Pure Jasminoside

Spectroscopic Anal

NMR Spectroscopy Mass Spectrometry

(1D & 2D) (HRESIMS)

Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for Isolation and Spectroscopic Analysis of Jasminoside.
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Jasmonate Signaling Pathway

Jasmonates, a class of lipid-based plant hormones, are involved in regulating plant defense
against herbivores and pathogens. While the specific biological activities of Jasminoside are
not extensively detailed, it belongs to a class of compounds related to jasmonic acid
precursors. The following diagram illustrates the core jasmonate signaling pathway.[4][5][6]
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Caption: Simplified Jasmonate (JA) Signaling Pathway in Plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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